Cas no 28779-08-0 (Benzene, tribromo-)

• Product name: Benzene, tribromo-
• CAS No: 28779-08-0
• MF: C₆H₃Br₃
• MW: 314.80001950264
• CID: 283643
• PubChem ID: 11842

Benzene, tribromo- Chemical and Physical Properties

Names and Identifiers

• Benzene, tribromo-
• 1,2,3-Tribromobenzene
• UNII-JOM0P099JJ
• UNII-X6M410KFKD
• MFCD00192668
• 1,2,3-Tribrombenzol
• ZB1097
• 28779-08-0
• JOM0P099JJ
• 1,2,3-Tribromo-benzene
• GMVJKSNPLYBFSO-UHFFFAOYSA-N
• FT-0606504
• A832905
• CS-0197964
• Benzene, 1,2,3-tribromo-
• 608-21-9
• DTXSID70870676
• TRIBROMOBENZENE
• AKOS003626103
• Q27281604
• AM20040839
• AB89751
• NS00047504
• FT-0652719
• AS-40726
• SY051264
• EINECS 249-211-1
• AC-20996
• FT-0648944
• T3329
• X6M410KFKD
• SCHEMBL355898

• Inchi： InChI=1S/C6H3Br3/c7-4-2-1-3-5(8)6(4)9/h1-3H
• InChI Key： GMVJKSNPLYBFSO-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(Br)=C1Br

Computed Properties

• Exact Mass: 311.77839
• Monoisotopic Mass: 311.77849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 84.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0